1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine

• IUPAC Name: 1-benzyl-N-(2-morpholin-4-ylethyl)piperidin-4-amine
• InChI: InChI=1S/C18H29N3O/c1-2-4-17(5-3-1)16-21-9-6-18(7-10-21)19-8-11-20-12-14-22-15-13-20/h1-5,18-19H,6-16H2
• InChI Key: NUVKMBKJHOMGIM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NCCN2CCOCC2)CC3=CC=CC=C3
• Molecular Formula: C18H29N3O
• Molecular Weight: 303.4 g/mol

Description

1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine, also known as BMEP, is a synthetic compound that belongs to the class of piperidine derivatives. BMEP has been widely used in scientific research due to its potential therapeutic effects on various neurological disorders.

Mechanism of Action

1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine acts as a potent inhibitor of the serotonin and norepinephrine transporters, which leads to an increase in the levels of these neurotransmitters in the synaptic cleft. 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine also binds to the dopamine transporter, which leads to a decrease in dopamine reuptake. The combined effects of 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine on these neurotransmitter systems are thought to contribute to its potential therapeutic effects on neurological disorders.
Biochemical and Physiological Effects:
1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine has been found to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its potential therapeutic effects on depression and anxiety. 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine has also been found to decrease dopamine reuptake, which may contribute to its potential therapeutic effects on addiction. However, the exact biochemical and physiological effects of 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine are still not fully understood.

Advantages and Limitations for Lab Experiments

1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine has several advantages for lab experiments, including its high potency and selectivity for the serotonin and norepinephrine transporters. However, 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for the study of 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine. One potential direction is to further explore its potential therapeutic effects on neurological disorders such as depression, anxiety, and addiction. Another potential direction is to investigate the underlying biochemical and physiological mechanisms of 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine. Additionally, future studies may explore the potential use of 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine in combination with other drugs for enhanced therapeutic effects.

Scientific Research Applications

1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine has been studied for its potential therapeutic effects on various neurological disorders such as depression, anxiety, and addiction. Studies have shown that 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine acts as a selective serotonin reuptake inhibitor (SSRI) and norepinephrine reuptake inhibitor (NRI), which enhances the levels of these neurotransmitters in the brain. 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine has also been found to modulate the activity of the dopamine transporter, which may contribute to its potential therapeutic effects on addiction.